Cas no 115349-14-9 (Cholan-24-oic acid,3,12-dihydroxy-, (3a,5b,12a)-, homopolymer)
115349-14-9 structure
Product Name:Cholan-24-oic acid,3,12-dihydroxy-, (3a,5b,12a)-, homopolymer
CAS No:115349-14-9
MF:C24H40O4
MW:392.572008132935
CID:166253
Update Time:2024-01-25
Cholan-24-oic acid,3,12-dihydroxy-, (3a,5b,12a)-, homopolymer Chemical and Physical Properties
Names and Identifiers
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- Cholan-24-oic acid,3,12-dihydroxy-, (3a,5b,12a)-, homopolymer
- 3-hydroxy-polydeoxycholic acid
- (3alpha,5beta,12alpha)-3,12-Dihydroxycholan-24-oic acid
- 3alpha-Hydroxy-polydeoxycholate
- Cholan-24-oic acid, 3,12-dihydroxy-, (3alpha,5beta,12alpha)-, homopolymer
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- Inchi: 1S/C24H40O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16-,17+,18-,19+,20+,21+,23+,24-/m1/s1
- InChI Key: KXGVEGMKQFWNSR-LLQZFEROSA-N
- SMILES: C(O)(=O)CC[C@H]([C@@H]1[C@@]2(C)[C@@H](O)C[C@]3([H])[C@@]4(C)CC[C@@H](O)C[C@@]4([H])CC[C@@]3([H])[C@]2([H])CC1)C
Computed Properties
- Exact Mass: 392.293
- Monoisotopic Mass: 392.293
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 605
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8A^2
Experimental Properties
- Color/Form: 白色至 灰白色结晶粉末
- Density: 1.128
- Melting Point: 176-178 DEG C
- Boiling Point: 547.1 °C at 760 mmHg
- Flash Point: 298.8 °C
- Refractive Index: 1.543
- Specific Rotation: 55 o (C=1, ETOH)
Cholan-24-oic acid,3,12-dihydroxy-, (3a,5b,12a)-, homopolymer Security Information
- Storage Condition:Store in cold storage.
Cholan-24-oic acid,3,12-dihydroxy-, (3a,5b,12a)-, homopolymer Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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